Apraclonidine
Apraclonidine
Brand Name:
Vulcanchem
CAS No.:
66711-21-5
VCID:
VC0003829
InChI:
InChI=1S/C9H10Cl2N4.ClH/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9;/h3-4H,1-2,12H2,(H2,13,14,15);1H
SMILES:
C1CN=C(N1)NC2=C(C=C(C=C2Cl)N)Cl
Molecular Formula:
C9H11Cl3N4
Molecular Weight:
281.6 g/mol
Apraclonidine
CAS No.: 66711-21-5
Inhibitors
VCID: VC0003829
Molecular Formula: C9H11Cl3N4
Molecular Weight: 281.6 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 66711-21-5 |
---|---|
Product Name | Apraclonidine |
Molecular Formula | C9H11Cl3N4 |
Molecular Weight | 281.6 g/mol |
IUPAC Name | 2,6-dichloro-1-N-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine;hydrochloride |
Standard InChI | InChI=1S/C9H10Cl2N4.ClH/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9;/h3-4H,1-2,12H2,(H2,13,14,15);1H |
Standard InChIKey | OTQYGBJVDRBCHC-UHFFFAOYSA-N |
SMILES | C1CN=C(N1)NC2=C(C=C(C=C2Cl)N)Cl |
Canonical SMILES | C1CN=C(N1)NC2=C(C=C(C=C2Cl)N)Cl.Cl |
Appearance | Solid powder |
Synonyms | 2-(4-amino-2,6-dichloro)phenyliminoimidazolidine 4-aminoclonidine ALO 2145 ALO-2145 apraclonidine apraclonidine hydrochloride Iopidine Iopimax p-aminoclonidine para-aminoclonidine |
Reference | Chen PL, Chen JT, Lu DW, Chen YC, Hsiao CH: Comparing efficacies of 0.5% apraclonidine with 4% cocaine in the diagnosis of horner syndrome in pediatric patients. J Ocul Pharmacol Ther. 2006 Jun;22(3):182-7. [PMID:16808679] Aslanides lM, Tsiklis NS, Ozkilic E, Coskunseven E, Pallikaris lG, Jankov MR: The effect of topical apraclonidine on subconjunctival hemorrhage and flap adherence in LASIK patients. J Refract Surg. 2006 Jun;22(6):585-8. [PMID:16805122] Koc F, Kansu T, Kavuncu S, Firat E: Topical apraclonidine testing discloses pupillary sympathetic denervation in diabetic patients. J Neuroophthalmol. 2006 Mar;26(1):25-9. [PMID:16518162] Garibaldi DC, Hindman HB, Grant MP, Iliff NT, Merbs SL: Effect of 0.5% apraclonidine on ptosis in Horner syndrome. Ophthal Plast Reconstr Surg. 2006 Jan-Feb;22(1):53-5. [PMID:16418668] Onal S, Gozum N, Gucukoglu A: Effect of apraclonidine versus dorzolamide on intraocular pressure after phacoemulsification. Ophthalmic Surg Lasers Imaging. 2005 Nov-Dec;36(6):457-62. [PMID:16355950] Costa VP, Harris A, Stefansson E, Flammer J, Krieglstein GK, Orzalesi N, Heijl A, Renard JP, Serra LM: The effects of antiglaucoma and systemic medications on ocular blood flow. Prog Retin Eye Res. 2003 Nov;22(6):769-805. [PMID:14575724] |
PubChem Compound | 51763 |
Last Modified | Sep 12 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator
281.5690 g/mol